![molecular formula C15H21NO B5649392 4-[(1E)-3,3-dimethylbut-1-en-1-yl]-N,N-dimethylbenzamide](/img/structure/B5649392.png)
4-[(1E)-3,3-dimethylbut-1-en-1-yl]-N,N-dimethylbenzamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves multi-step processes optimized to enhance yield and purity. For example, Zhang Zho (2014) described the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide from 7-methylisatin, achieving a 62% overall yield with 99.6% purity through chlorination, oxidation, and ammonolysis, under optimized process conditions including reaction temperature and reagents ratio (Zhang Zho, 2014).
Molecular Structure Analysis
The molecular structure is crucial for understanding the physical and chemical behavior of compounds. Kurian et al. (2013) discussed the synthesis and crystallographic studies of a compound, highlighting the importance of single crystal X-ray diffraction technique in determining the crystal system, lattice parameters, and molecular structure, revealing intermolecular and intramolecular hydrogen bonding interactions (Kurian et al., 2013).
Chemical Reactions and Properties
The reactivity and interaction of compounds with other chemicals are pivotal in their application. For instance, Constantino et al. (1992) studied the microsomal demethylation of N,N-dimethylbenzamides, elucidating the metabolic pathways and identifying intermediate compounds, demonstrating the compound's reactivity and potential applications in biochemical processes (Constantino et al., 1992).
Physical Properties Analysis
Physical properties such as solubility, crystallinity, and thermal stability are essential for the application and handling of chemical compounds. Behniafar & Haghighat (2006) synthesized a series of aromatic poly(amide-imide)s, assessing their solubility, thermal stability, and film flexibility, offering insights into the material properties relevant for industrial and research applications (Behniafar & Haghighat, 2006).
properties
IUPAC Name |
4-[(E)-3,3-dimethylbut-1-enyl]-N,N-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-15(2,3)11-10-12-6-8-13(9-7-12)14(17)16(4)5/h6-11H,1-5H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGCICLNDIMVKSA-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C=CC1=CC=C(C=C1)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)/C=C/C1=CC=C(C=C1)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(1E)-3,3-Dimethylbut-1-EN-1-YL]-N,N-dimethylbenzamide |
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